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Compound of Interest

Compound Name: Carbomer 980

Cat. No.: B3030406

Technical Support Center: Carbomer 980
Formulations

Welcome to the technical support center for Carbomer 980. This resource is designed for
researchers, scientists, and drug development professionals to troubleshoot and resolve
common issues related to viscosity loss in Carbomer 980 formulations over time.

Frequently Asked Questions (FAQSs)

Q1: What is the fundamental mechanism of thickening in a Carbomer 980 formulation?

Al: Carbomer 980, a high molecular weight polymer of acrylic acid, exists as a dry, tightly
coiled acidic powder.[1] When dispersed in a polar solvent like water, the polymer hydrates and
begins to uncoil. The significant increase in viscosity, or thickening, is achieved through a
process called neutralization. By adding a base (neutralizer) such as sodium hydroxide (NaOH)
or triethanolamine (TEA), the acidic carboxyl groups on the polymer backbone are converted to
negatively charged carboxylate groups (-COO~).[2] The mutual repulsion of these negative
charges causes the polymer chain to fully extend and swell, trapping a large volume of the
solvent and thereby dramatically increasing the viscosity of the solution to form a stable gel.[2]
[3] The optimal pH for this to occur is typically between 6.0 and 7.5.[4]

Q2: My Carbomer 980 gel has lost significant viscosity over time. What are the most common
causes?
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A2: Several factors can lead to a decrease in the viscosity of Carbomer 980 gels over time.
The most common culprits include:

» Presence of Electrolytes: Salts or ions in your formulation can shield the negative charges on
the polymer backbone, reducing the electrostatic repulsion and causing the polymer to re-
coil, which releases the trapped solvent and decreases viscosity.[3]

o High Shear Stress: While necessary for initial dispersion, excessive or prolonged high shear
mixing after the polymer has been neutralized can permanently break the polymer chains,
leading to a significant and irreversible loss of viscosity.[5]

o UV Exposure: Carbomer polymers can be sensitive to UV radiation.[3] Exposure to light,
especially in clear packaging, can cause degradation of the polymer structure, resulting in a
loss of viscosity.

o pH Shift: If the pH of the formulation drifts outside the optimal range (typically below 5 or
above 9), the neutralization of the carboxyl groups can be affected, leading to a reduction in
polymer swelling and a corresponding drop in viscosity.[4]

e Microbial Contamination: Carbomer gels, especially those with high water content, can be
susceptible to microbial growth. Enzymes produced by microorganisms can degrade the
polymer, leading to a loss of viscosity.[6]

Q3: Can the choice of neutralizer affect the long-term stability of my gel?

A3: Yes, the choice of neutralizer can impact the stability of the final formulation. Strong bases
like sodium hydroxide (NaOH) create a more rigid gel structure due to the formation of sodium
carboxylate salts. Organic amines like triethanolamine (TEA) can sometimes offer better
compatibility with other formulation components and can be less susceptible to viscosity loss in
the presence of certain electrolytes. The choice of neutralizer should be made based on the
desired final pH, the other ingredients in the formulation, and the required rheological
properties.

Q4: How can | prevent viscosity loss due to microbial contamination?

A4: To prevent microbial growth and subsequent degradation of the Carbomer 980 polymer, it
is essential to include a broad-spectrum preservative system in your formulation. The choice of
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preservative should be compatible with the anionic nature of Carbomer 980 and effective at
the final pH of your gel. It is also crucial to follow good manufacturing practices (GMP) to
minimize the initial microbial load in your product.

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common issues related
to viscosity loss in Carbomer 980 formulations.

Issue 1: Sudden or gradual loss of viscosity after adding
other active ingredients or excipients.

This is often indicative of an incompatibility with electrolytes.
Troubleshooting Steps:

« ldentify Potential Sources of Electrolytes: Review the chemical nature of all added
ingredients. Salts, buffers, and certain active pharmaceutical ingredients (APIs) can
introduce ions into the formulation.

o Perform a Salt Tolerance Test: This will help you quantify the impact of electrolytes on your
gel's viscosity. A detailed protocol is provided in the "Experimental Protocols" section below.

o Consider a Salt-Tolerant Carbomer: If your formulation requires a high concentration of
electrolytes, you may need to consider alternative polymers with better salt tolerance, such
as Carbopol® Ultrez 30.[3]

o Add a Chelating Agent: In some cases, trace amounts of metal ions can contribute to
viscosity loss. Including a chelating agent like EDTA (ethylenediaminetetraacetic acid) can
help to sequester these ions.

lllustrative Data: Impact of NaCl on Carbomer 980 Gel Viscosity
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NaCl Concentration (%) Viscosity (cP) % Viscosity Loss
0.0 50,000 0%

0.1 35,000 30%

0.5 15,000 70%

1.0 5,000 90%

Note: This data is illustrative and the actual viscosity will depend on the specific formulation

and measurement conditions.

Issue 2: Low initial viscosity or a significant drop in
viscosity after the manufacturing process.

This is often related to the application of excessive shear.
Troubleshooting Steps:

o Review Your Mixing Process: High-shear mixing is beneficial for dispersing the Carbomer
980 powder before neutralization. However, after neutralization, high shear can mechanically
degrade the swollen polymer network.[5]

o Optimize Shear Application: If high shear is necessary for other process steps (e.g.,
emulsification), try to apply it before the neutralization step. After neutralization, use low-
speed, wide-sweep agitation to avoid damaging the gel structure.

o Perform a Shear Stability Test: This will help you understand how your formulation holds up
to mechanical stress. A detailed protocol is provided in the "Experimental Protocols" section

below.

lllustrative Data: Impact of Shear Rate on Carbomer 980 Gel Viscosity
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Shear Rate (rpm) for 10

Final Viscosity (cP) % Viscosity Loss
min
50 (Low Shear) 48,000 4%
500 (Moderate Shear) 30,000 40%
2000 (High Shear) 10,000 80%

Note: This data is illustrative and the actual viscosity will depend on the specific formulation

and equipment used.

Issue 3: Viscosity loss in products packaged in

transparent containers and exposed to light.
This is likely due to UV degradation.

Troubleshooting Steps:

» Protect from Light: Store the product in opaque or amber-colored containers to block UV
radiation.

e Incorporate a UV Absorber: Add a UV absorber to the formulation to protect the Carbomer
980 from degradation.[3]

e Conduct a Photostability Test: Expose your formulation to controlled light conditions to
confirm UV sensitivity and the effectiveness of your protective measures. A detailed protocol
is provided in the "Experimental Protocols" section below.

lllustrative Data: Impact of UV Exposure on Carbomer 980 Gel Viscosity
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UV Exposure (hours)

Viscosity (cP)

% Viscosity Loss

0 50,000 0%

12 42,500 15%
24 32,500 35%
48 20,000 60%

Note: This data is illustrative and the actual viscosity will depend on the specific formulation

and light source.

Experimental Protocols

Protocol 1: Salt Tolerance Test

Objective: To determine the effect of electrolyte concentration on the viscosity of a Carbomer

980 gel.

Materials:

Methodology:

Beakers and stir bars.

Viscometer (e.g., Brookfield RVT).

target salt concentration (e.g., 0.1%).

Pre-prepared Carbomer 980 gel at the desired concentration and pH.

Sodium chloride (NaCl) solutions of varying concentrations (e.g., 1%, 5%, 10% w/v).

Place a known volume (e.g., 100 mL) of the Carbomer 980 gel into a beaker.
Measure the initial viscosity of the gel and record it as the baseline.

While gently stirring, add a small, precise volume of the NaCl solution to achieve the first

Stir for a set amount of time (e.g., 15 minutes) to ensure uniform distribution.
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o Measure the viscosity of the gel and record the value.
¢ Repeat steps 3-5, incrementally increasing the salt concentration.

o Calculate the percentage of viscosity loss at each salt concentration compared to the
baseline.

Protocol 2: Shear Stability Test

Objective: To evaluate the impact of mechanical shear on the viscosity of a neutralized
Carbomer 980 gel.

Materials:

Pre-prepared, neutralized Carbomer 980 gel.

High-shear mixer/homogenizer with controllable speed.

Viscometer.

Beakers.

Methodology:
o Place a known volume of the gel into a beaker and measure its initial viscosity.
e Subject the gel to a specific shear rate (e.g., 500 rpm) for a defined period (e.g., 5 minutes).

o Allow the gel to rest for a short period (e.g., 10 minutes) to recover from any temporary shear
thinning.

e Measure the final viscosity.
» Repeat the process with fresh samples at different shear rates.

o Calculate the percentage of permanent viscosity loss for each shear condition.
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Protocol 3: Photostability Test (as per ICH Q1B
Guidelines)

Objective: To assess the impact of light exposure on the viscosity of a Carbomer 980
formulation.

Materials:

o Carbomer 980 gel in its final intended packaging (and also in a transparent container for
worst-case analysis).

» A photostability chamber equipped with a light source that provides both cool white
fluorescent and near-ultraviolet lamps.[7]

o Adark control sample stored at the same temperature but protected from light (e.g., wrapped
in aluminum foil).[8]

e Viscometer.

Methodology:

» Measure the initial viscosity of the gel samples.

o Place the test samples in the photostability chamber.

o Place the dark control sample in the same chamber, ensuring it is shielded from light.

o Expose the samples to a total illumination of not less than 1.2 million lux hours and an
integrated near-ultraviolet energy of not less than 200 watt hours/square meter.[7]

» At specified time points, remove aliquots of the exposed and dark control samples and
measure their viscosity.

o Compare the viscosity of the exposed sample to the dark control to determine the extent of
photodegradation.

Diagrams
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Carbomer 980 Thickening Mechanism

Neutralized Gel

Carbomer 980 Powder Hydration > Dispersion in Water
(Uncoiled, Swollen, High Viscosity)

(Tightly Coiled, Acidic) (Hydrated, Partially Uncoiled)

Click to download full resolution via product page

Caption: Carbomer 980 Neutralization and Thickening Process.
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Mechanism of Viscosity Loss by Electrolytes

Stable Carbomer Gel
(Extended Polymer Chains due to
Negative Charge Repulsion)

Addition of Electrolytes
(e.g., NaCl -> Na+ + Cl-)

Charge Shielding
(Cations surround carboxylate groups)

l

Reduced Repulsion

l

Polymer Chains Re-coill

l

Release of Trapped Water

Click to download full resolution via product page

Caption: How Electrolytes Reduce Carbomer 980 Gel Viscosity.
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Caption: A Logical Workflow for Troubleshooting Viscosity Issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 12/13 Tech Support


https://www.benchchem.com/product/b3030406?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/382696349_Carbomer_A_comprehensive_review
https://www.semanticscholar.org/paper/Rheological-Characterization-of-Topical-Carbomer-to-Islam-Rodr%C3%ADguez-Hornedo/775b81737ad7c5e19ea7b621776381ed8fe9b053
https://www.semanticscholar.org/paper/Rheological-Characterization-of-Topical-Carbomer-to-Islam-Rodr%C3%ADguez-Hornedo/775b81737ad7c5e19ea7b621776381ed8fe9b053
https://www.ulprospector.com/knowledge/261/pcc-carbomers/
https://studylib.net/doc/25287828/neutralizing-carbopol-and-pemulen-in-aqueous-and-hydroalc...
https://www.ich.org/page/quality-guidelines
https://www.researchgate.net/publication/240640981_Swelling_behavior_of_polyacrylamide-co-sodium_acrylate_hydrogels_in_aqueous_salt_solutions_theory_versus_experiments
https://www.ema.europa.eu/en/documents/scientific-guideline/ich-q-1-b-photostability-testing-new-active-substances-and-medicinal-products-step-5_en.pdf
https://q1scientific.com/photostability-testing-theory-and-practice/
https://www.benchchem.com/product/b3030406#preventing-viscosity-loss-in-carbomer-980-formulations-over-time
https://www.benchchem.com/product/b3030406#preventing-viscosity-loss-in-carbomer-980-formulations-over-time
https://www.benchchem.com/product/b3030406#preventing-viscosity-loss-in-carbomer-980-formulations-over-time
https://www.benchchem.com/product/b3030406#preventing-viscosity-loss-in-carbomer-980-formulations-over-time
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3030406?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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